(Z)-2-(4-oxo-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-3-yl)hexanoic acid

• IUPAC Name: 2-[(5Z)-4-oxo-5-(pyridin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• InChI: InChI=1S/C15H16N2O3S2/c1-2-3-4-11(14(19)20)17-13(18)12(22-15(17)21)9-10-5-7-16-8-6-10/h5-9,11H,2-4H2,1H3,(H,19,20)/b12-9-
• InChI Key: PQOKULPJJBJEDO-XFXZXTDPSA-N
• Canonical SMILES: CCCCC(C(=O)O)N1C(=O)C(=CC2=CC=NC=C2)SC1=S
• Isomeric SMILES: CCCCC(C(=O)O)N1C(=O)/C(=C/C2=CC=NC=C2)/SC1=S
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

(Z)-2-(4-oxo-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-3-yl)hexanoic acid is a compound that belongs to the thiazolidinone family. This compound has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Chemical Synthesis and Reactions

• The synthesis and reactions of derivatives, like 5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines, with nitrile oxides to produce Z-2,4-dioxo analogues and 1,4,2,5-dioxadiazines have been studied. These reactions and the structural elucidation of the synthesized compounds enhance understanding of thiazolidine chemistry and its potential applications in designing new molecules (K. Kandeel & A. S. Youssef, 2001).

Antimicrobial and Antifungal Activities

• Rhodanineacetic acid derivatives, which share a core structural motif with the compound , have been prepared and evaluated for their potential as antifungal compounds. Notably, one derivative showed strong inhibition against selected fungal species, highlighting the antimicrobial potential of these compounds (J. Doležel et al., 2009).

Photophysical and Electrochemical Properties

• Research on d-π-A chromophores, including derivatives of the thioxothiazolidin-4-one family, has explored their photophysical properties, viscosity effects, and electrochemical characteristics. These studies contribute to the development of novel materials for optoelectronic applications (Mahesh Jachak et al., 2021).

Anticancer Activities

• Several studies have focused on the anticancer properties of thioxothiazolidin-4-one derivatives. For instance, specific derivatives have been synthesized and evaluated for their in vivo anticancer and antiangiogenic effects, demonstrating significant reductions in tumor volume and endothelial proliferation in animal models (S. Chandrappa et al., 2010). Another study on 5-(1H-benzoimidazol-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-ylcarboxilic acids found weak to medium anticancer activity against several cancer cell lines, suggesting these compounds' potential in cancer therapy (V. Horishny et al., 2021).

Immunomodulatory Effects

• The immunomodulatory effects of derivatives on laboratory animals have been investigated, revealing that certain compounds can stimulate immune cells and enhance macrophage phagocytic system activity. This research opens avenues for developing new drugs with immunomodulatory properties (Y. Konechnyi et al., 2021).